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Compound of Interest

Compound Name: Simazine-ring-UL-14C

Cat. No.: B152182

This guide provides an in-depth overview of the safety and handling protocols for Simazine-
ring-UL-14C, a radiolabeled herbicide used in research and development. The information is
intended for researchers, scientists, and professionals in drug development and related fields.

Quantitative Data

The following table summarizes the known physical, chemical, and radiological properties of
Simazine and its Carbon-14 labeled form. Data has been compiled from various safety data
sheets and research articles.
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Property

Value

Source

Chemical Properties

Chemical Name

6-chloro-N2,N4-diethyl-1,3,5-

triazine-2,4-diamine

[1]

CAS Number (unlabeled)

122-34-9

[1]

Molecular Formula

C7H12CINs

[1]

Appearance

White to off-white crystalline

powder

[1]

Melting Point

225-229 °C

[2]

Solubility in Water

5 ppm (at 20-22 °C)

[1]

Radiological Properties

Isotope Carbon-14 (*4C) General Knowledge
Specific Activity 15.5 mCi/mmol [3][4]
Radiochemical Purity 99% [31[4]

Toxicological Data (unlabeled

Simazine)

Acute Oral LD50 (Rat)

> 5000 mg/kg

[5]

Acute Dermal LD50 (Rat)

> 5000 mg/kg

[5]

Experimental Protocols

The following are generalized protocols for the handling of Simazine-ring-UL-14C in a

laboratory setting. These should be adapted to specific experimental needs and institutional

safety guidelines.

General Handling and Personal Protective Equipment

(PPE)
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Due to the radioactive nature of Simazine-ring-UL-14C, all handling must be conducted in a
designated radioactive materials laboratory. Standard personal protective equipment is
mandatory and includes:

A lab coat

Safety glasses with side shields

Disposable nitrile gloves (double gloving is recommended)

Closed-toe shoes

Solution Preparation
o Work Area Preparation: Designate a specific area for handling the radiolabeled compound.

Cover the work surface with absorbent paper.

o Compound Handling: Handle the solid Simazine-ring-UL-14C with care to avoid generating
dust. Use appropriate tools, such as a microspatula.

e Solvent Addition: Based on the desired concentration, calculate the required volume of a
suitable solvent (e.g., methanol, acetone). Add the solvent to the vial containing the
Simazine-ring-UL-14C.

» Dissolution: Gently agitate the vial to ensure complete dissolution.

o Storage of Solution: Store the resulting solution in a clearly labeled and sealed container in a
designated refrigerator or freezer.

Storage

Store Simazine-ring-UL-14C in a cool, dry place, away from light and moisture. A storage
temperature of 0-6°C is recommended.[2] The storage area must be clearly marked with
radiation warning signs.

Waste Disposal
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All waste contaminated with Simazine-ring-UL-14C (e.g., gloves, absorbent paper, vials) must
be disposed of as radioactive waste in accordance with institutional and national regulations.

Visualizations

The following diagrams illustrate key workflows and logical relationships in the safe handling of
Simazine-ring-UL-14C.
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General laboratory workflow for handling Simazine-ring-UL-14C.
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Decision-making process for emergency spill procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]
e 2. Simazine D10 | CAS 220621-39-6 | Chemical-Suppliers [chemical-suppliers.eu]
» 3. stacks.cdc.gov [stacks.cdc.gov]

e 4. Predicting Skin Permeability from Complex Chemical Mixtures: Dependency of
Quantitative Structure Permeation Relationships on Biology of Skin Model Used - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Safety and Handling Protocols for Simazine-ring-UL-
14C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b152182#safety-and-handling-protocols-for-simazine-
ring-ul-14c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b152182?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/simazine-dic2645.html
http://www.chemical-suppliers.eu/enp/simazine-PX246302
https://stacks.cdc.gov/view/cdc/215956
https://pmc.ncbi.nlm.nih.gov/articles/PMC3107484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3107484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3107484/
https://www.researchgate.net/publication/47429297_Predicting_Skin_Permeability_from_Complex_Chemical_Mixtures_Dependency_of_Quantitative_Structure_Permeation_Relationships_on_Biology_of_Skin_Model_Used
https://www.benchchem.com/product/b152182#safety-and-handling-protocols-for-simazine-ring-ul-14c
https://www.benchchem.com/product/b152182#safety-and-handling-protocols-for-simazine-ring-ul-14c
https://www.benchchem.com/product/b152182#safety-and-handling-protocols-for-simazine-ring-ul-14c
https://www.benchchem.com/product/b152182#safety-and-handling-protocols-for-simazine-ring-ul-14c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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